Cas no 56315-18-5 (1,3,6-Heptatriene, 3-methyl-)

• Product Name: 1,3,6-Heptatriene, 3-methyl-
• CAS No: 56315-18-5
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 349249
• PubChem ID: 71444747
• Update Time: 2025-04-19

1,3,6-Heptatriene, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Heptatriene, 3-methyl-
• 3-methylhepta-1,3,6-triene
• 56315-18-5
• DTXSID90853502

• Inchi： 1S/C8H12/c1-4-6-7-8(3)5-2/h4-5,7H,1-2,6H2,3H3
• InChI Key： FPFFMFXHRMUXKQ-UHFFFAOYSA-N
• SMILES： C(C=C)C=C(C=C)C

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons